Cas no 86870-03-3 (4-(3-methyl-1h-[1,2,4]triazolo[4,3-b][1,2,4]triazin-7-ylidene)cyclohexa-2,5-dien-1-one)

4-(3-methyl-1h-[1,2,4]triazolo[4,3-b][1,2,4]triazin-7-ylidene)cyclohexa-2,5-dien-1-one structure
86870-03-3 structure
Product name:4-(3-methyl-1h-[1,2,4]triazolo[4,3-b][1,2,4]triazin-7-ylidene)cyclohexa-2,5-dien-1-one
CAS No:86870-03-3
MF:C11H9N5O
MW:227.222060918808
CID:1857707
PubChem ID:3070762

4-(3-methyl-1h-[1,2,4]triazolo[4,3-b][1,2,4]triazin-7-ylidene)cyclohexa-2,5-dien-1-one Chemical and Physical Properties

Names and Identifiers

    • 4-(3-methyl-1h-[1,2,4]triazolo[4,3-b][1,2,4]triazin-7-ylidene)cyclohexa-2,5-dien-1-one
    • 1,2,4-Triazolo(4,3-b)-1,2,4-triazine, 7-(4'-hydroxyphenyl)-3-methyl-
    • 4-(3-Methyl[1,2,4]triazolo[4,3-b][1,2,4]triazin-7(1H)-ylidene)cyclohexa-2,5-dien-1-one
    • 86870-03-3
    • 4-(3-Methyl-1,2,4-triazolo(4,3-b)(1,2,4)triazin-7-yl)phenol
    • Phenol, 4-(3-methyl-1,2,4-triazolo(4,3-b)(1,2,4)triazin-7-yl)-
    • DTXSID201007154
    • Inchi: InChI=1S/C11H9N5O/c1-7-14-15-11-13-10(6-12-16(7)11)8-2-4-9(17)5-3-8/h2-6,17H,1H3
    • InChI Key: RVBAUYQQABCZNO-UHFFFAOYSA-N
    • SMILES: CC1=NN=C2N1N=CC(=N2)C3=CC=C(C=C3)O

Computed Properties

  • Exact Mass: 227.08070993Da
  • Monoisotopic Mass: 227.08070993Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 76.2Ų

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